Cas no 2091716-37-7 (4-(2-Fluoroethyl)-1,4'-bipiperidine)

• Product Name: 4-(2-Fluoroethyl)-1,4'-bipiperidine
• CAS No: 2091716-37-7
• MF: C₁₂H₂₃FN₂
• MW: 214.322826623917
• CID: 5721966
• PubChem ID: 121201055
• Update Time: 2025-06-28

4-(2-Fluoroethyl)-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 2091716-37-7
• 4-(2-fluoroethyl)-1,4'-bipiperidine
• AKOS026709051
• F1907-4590
• 1,4'-Bipiperidine, 4-(2-fluoroethyl)-
• 4-(2-Fluoroethyl)-1,4'-bipiperidine

• Inchi： 1S/C12H23FN2/c13-6-1-11-4-9-15(10-5-11)12-2-7-14-8-3-12/h11-12,14H,1-10H2
• InChI Key： IKHPMJVUUPEYBT-UHFFFAOYSA-N
• SMILES： FCCC1CCN(CC1)C1CCNCC1

Computed Properties

• Exact Mass: 214.18452690g/mol
• Monoisotopic Mass: 214.18452690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 294.6±25.0 °C(Predicted)
• pka: 10.31±0.10(Predicted)

Additional information on 4-(2-Fluoroethyl)-1,4'-bipiperidine

Introduction to 4-(2-Fluoroethyl)-1,4'-bipiperidine (CAS No. 2091716-37-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(2-Fluoroethyl)-1,4'-bipiperidine, identified by the chemical identifier CAS No. 2091716-37-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the bipiperidine class, which is well-known for its role in the development of various bioactive molecules, particularly in the realm of drug discovery and neuropharmacology. The presence of a fluoroethyl side chain introduces additional functional diversity, making it a promising scaffold for designing novel pharmacophores with enhanced binding affinity and selectivity.

The bipiperidine core structure is characterized by two piperidine rings connected by a carbon-carbon bond, providing a rigid framework that can be modulated to optimize pharmacokinetic and pharmacodynamic profiles. The fluoroethyl substituent at the 4-position of one piperidine ring further enhances the compound's potential by influencing its electronic properties and interactions with biological targets. This modification has been strategically employed in medicinal chemistry to improve metabolic stability, lipophilicity, and receptor binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule modulators targeting neurological disorders. 4-(2-Fluoroethyl)-1,4'-bipiperidine has emerged as a key intermediate in the synthesis of compounds that exhibit potential activity against enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine atom in the side chain plays a crucial role in modulating the compound's interactions with biological targets, often leading to improved efficacy and reduced off-target effects.

One of the most compelling aspects of 4-(2-Fluoroethyl)-1,4'-bipiperidine is its versatility as a building block for drug discovery. Researchers have leveraged this compound to develop novel analogs with tailored properties for specific therapeutic applications. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes such as acetylcholinesterase, which is a key target in the treatment of cognitive impairments associated with neurodegenerative diseases. The structural features of 4-(2-Fluoroethyl)-1,4'-bipiperidine allow for fine-tuning of key pharmacokinetic parameters, including solubility, permeability, and metabolic stability.

The incorporation of fluorine into pharmaceutical compounds is a well-established strategy to enhance their biological activity. The electron-withdrawing nature of fluorine can increase the metabolic stability of drug candidates by resisting hydrolysis and oxidation. Additionally, fluorine atoms can influence the conformational flexibility of molecules, thereby affecting their binding affinity to biological targets. In the case of 4-(2-Fluoroethyl)-1,4'-bipiperidine, these effects contribute to its potential as a lead compound for further optimization.

Recent advancements in computational chemistry and structure-based drug design have accelerated the process of identifying promising candidates like 4-(2-Fluoroethyl)-1,4'-bipiperidine. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, providing opportunities for designing molecules with enhanced potency and selectivity. These insights have guided synthetic efforts aimed at generating derivatives with improved pharmacological profiles.

The development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using 4-(2-Fluoroethyl)-1,4'-bipiperidine derivatives have demonstrated encouraging results in animal models of neurological disorders. These studies have highlighted the compound's ability to modulate key signaling pathways involved in neuroprotection and disease progression. The findings from these preclinical investigations have laid the groundwork for exploring its potential in human trials.

The future prospects for 4-(2-Fluoroethyl)-1,4'-bipiperidine are promising, with ongoing research focused on expanding its applications beyond neurological disorders. Its unique structural features make it a valuable scaffold for developing compounds targeting other therapeutic areas, including oncology and inflammatory diseases. As our understanding of biological mechanisms continues to evolve, new opportunities will arise to harness the potential of this versatile compound.

In conclusion,4-(2-Fluoroethyl)-1,4'-bipiperidine (CAS No. 2091716-37-7) represents a significant advancement in medicinal chemistry due to its structural versatility and potential therapeutic applications. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing complex diseases. With continued research and development,this compound holds great promise for improving human health through innovative therapeutic interventions.